Cas no 51655-72-2 (5-methyl-2-phenyl-1,3-oxazole-4-carboxamide)

5-methyl-2-phenyl-1,3-oxazole-4-carboxamide structure
51655-72-2 structure
Product Name:5-methyl-2-phenyl-1,3-oxazole-4-carboxamide
CAS No:51655-72-2
MF:C11H10N2O2
MW:202.209302425385
CID:935676
PubChem ID:100344
Update Time:2025-04-19

5-methyl-2-phenyl-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-phenyl-1,3-oxazole-4-carboxamide
    • 4-Oxazolecarboxamide, 5-methyl-2-phenyl-
    • 5-Methyl-2-phenyloxazole-4-carboxamide
    • AC1L2OKG
    • BRN 0911987
    • NSC 290944
    • Oxazole-4-carboxamide, 5-methyl-2-phenyl-
    • DB-306785
    • A829246
    • DTXSID90199593
    • 4-Carbamoyl-5-methyl-2-phenyloxazole
    • Oxazole-4-carboxamide, 5-methyl-2-phenyl- ethyl)-
    • UNII-CT3LD1G0TG
    • NSC-290944
    • XGEIAQCIGAIRAF-UHFFFAOYSA-N
    • SCHEMBL167906
    • 51655-72-2
    • CT3LD1G0TG
    • Oxazole-4-carboxamide, 5-methyl-2-phenyl- ethyl)-, monohydrochloride
    • 5-methyl-2-phenyl-4-oxazolecarboxamide
    • NSC290944
    • Inchi: 1S/C11H10N2O2/c1-7-9(10(12)14)13-11(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
    • InChI Key: XGEIAQCIGAIRAF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(N)=O)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.0743
  • Monoisotopic Mass: 202.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.22
  • Boiling Point: 391.9°C at 760 mmHg
  • Flash Point: 190.8°C
  • Refractive Index: 1.577
  • PSA: 69.12
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd